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Compound of Interest

Compound Name: 5-Fluoro-2-nitroaniline

Cat. No.: B053378 Get Quote

An In-depth Technical Guide to 5-Fluoro-2-
nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Fluoro-2-nitroaniline (CAS

Number: 2369-11-1), a key chemical intermediate. The document details its chemical and

physical properties, molecular structure, synthesis protocols, applications, and safety

information, tailored for professionals in research and development.

Core Chemical Identity
5-Fluoro-2-nitroaniline is an organic compound featuring a benzene ring substituted with a

fluorine atom, a nitro group, and an amino group.[1] Its unique structure makes it a versatile

building block in the synthesis of more complex molecules, particularly in the pharmaceutical

and agrochemical industries.[2]

CAS Number: 2369-11-1[3][4]

Molecular Formula: C₆H₅FN₂O₂[3][5]

IUPAC Name: 5-fluoro-2-nitroaniline[6]

Alternate Names: 2-Amino-4-fluoronitrobenzene, 5-fluoro-2-nitrophenylamine[1][3]
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Physicochemical and Spectroscopic Data
The properties of 5-Fluoro-2-nitroaniline are summarized below. This data is essential for its

handling, storage, and application in experimental settings.

Property Value Reference

Molecular Weight 156.11 g/mol [3][6]

Appearance
Light yellow to brown powder

or crystals
[1][2][5][7]

Melting Point 96.0 to 100.0 °C [2][7][8]

Boiling Point 295.5 ± 20.0 °C (Predicted) [8]

Solubility
Slightly soluble in water.

Soluble in methanol.
[7][8]

Purity Typically >98.0% (GC) [7]

Storage Temperature

Room temperature,

recommended in a cool, dark

place (<15°C)

[7][9]

Spectroscopic Information: Spectral data for 5-Fluoro-2-nitroaniline is available across

various databases, which is crucial for structural confirmation and purity analysis. Available

data includes:

¹H NMR, ¹³C NMR, ¹⁹F NMR[10][11][12]

Infrared (IR) Spectroscopy[10][13]

Mass Spectrometry (MS)[10][13]

Molecular Structure
The molecular structure of 5-Fluoro-2-nitroaniline consists of a benzene ring with three

substituents. The amino (-NH₂) and nitro (-NO₂) groups are positioned ortho to each other,

while the fluorine (-F) atom is in the meta position relative to the nitro group and para to the
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amino group. This arrangement of electron-withdrawing (nitro and fluoro) and electron-donating

(amino) groups influences the molecule's reactivity and properties.

Synthesis and Experimental Protocols
5-Fluoro-2-nitroaniline is synthesized via several methods. Below are detailed protocols for

two common approaches.

Method 1: Amination of 2,4-Difluoronitrobenzene

This method involves the reaction of 2,4-difluoronitrobenzene with ammonia, where the fluorine

atom at the 4-position is selectively substituted by an amino group.

Experimental Protocol:

In a 500mL reaction flask, add 180g of water and 159g (1 mol) of 2,4-difluoronitrobenzene

at room temperature.[14]

Initiate stirring and introduce 42.5g of ammonia gas while maintaining the temperature

between 35-40°C.[14]

Hold the reaction mixture at this temperature for 3 hours.[14]

Monitor the reaction for the disappearance of the starting material.[14]

Once the reaction is complete, cool the mixture to 5-10°C with continued stirring to induce

crystallization.[14]

Filter the resulting solid to obtain 5-fluoro-2-nitroaniline. The reported yield is

approximately 98.5%.[14]

Method 2: Selective Reduction of 2,4-Dinitrofluorobenzene

This process involves the selective reduction of the nitro group at the 2-position of 2,4-

dinitrofluorobenzene using iron powder in the presence of an acid.[15]

Experimental Protocol:
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Prepare a suspension of 8.1g of electrolytic iron powder in 100 ml of acetic acid and heat

it to reflux.[15]

Separately, dissolve 9g of 2,4-dinitrofluorobenzene in 30 ml of acetic acid.[15]

Add the 2,4-dinitrofluorobenzene solution to the refluxing iron suspension.[15]

Continue refluxing the mixture for 10 minutes.[15]

Pour the reaction mixture into ice-water and extract the product with ethyl acetate.[15]

Wash the organic extracts sequentially with a saturated sodium bicarbonate solution,

water, and a saturated sodium chloride solution.[15]

Dry the organic layer over anhydrous magnesium sulfate and concentrate to yield crude

crystals.[15]

Recrystallize the crude product from ethanol to obtain pure 5-fluoro-2-nitroaniline. The

reported yield is 70%.[15]

Method 1: Amination

Method 2: Selective Reduction

2,4-Difluoronitrobenzene
+ Ammonia

Reaction
(35-40°C, 3h)

Crystallization
(5-10°C) Filtration 5-Fluoro-2-nitroaniline

2,4-Dinitrofluorobenzene
+ Iron Powder
+ Acetic Acid

Reflux Extraction
(Ethyl Acetate) Washing & Drying Recrystallization

(Ethanol) 5-Fluoro-2-nitroaniline

Click to download full resolution via product page

Caption: Synthesis workflows for 5-Fluoro-2-nitroaniline.
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5-Fluoro-2-nitroaniline is a crucial intermediate in various fields due to its versatile chemical

reactivity.

Pharmaceutical Development: It is a key building block in the synthesis of pharmaceuticals,

particularly fluorine-containing benzimidazoles with anti-lipase activity and various anti-

cancer agents.[2][4] Its structure allows for modifications that can influence biological

pathways.[2]

Agrochemicals: The compound is used to formulate herbicides and pesticides, contributing to

crop protection.[2]

Dye Manufacturing: It serves as an intermediate in the production of dyes and pigments.[2]

[5]

Radiopharmaceutical Synthesis: In nuclear medicine, it can be used as an intermediate for

synthesizing radiolabeled compounds for diagnostic and therapeutic purposes, such as in

tumor imaging with Positron Emission Tomography (PET).[5]

Material Science: It contributes to the development of advanced materials like polymers and

composites.[2]

Drug Development Agriculture

5-Fluoro-2-nitroaniline

Pharmaceuticals Agrochemicals Dyes & Pigments Radiopharmaceuticals Material Science
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Caption: Key application areas of 5-Fluoro-2-nitroaniline.
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Safety and Handling
5-Fluoro-2-nitroaniline is classified as a hazardous substance and requires careful handling.

[3] The following table summarizes its GHS hazard statements and precautionary measures.

Hazard Category GHS Statement Precautionary Measures

Acute Toxicity

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled.[7]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[7] P270: Do not eat, drink

or smoke when using this

product.[7] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[7]

Skin Irritation H315: Causes skin irritation.[7]

P264: Wash skin thoroughly

after handling.[7] P302+P352:

IF ON SKIN: Wash with plenty

of water.[7]

Eye Irritation
H319: Causes serious eye

irritation.[7]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[16]

Respiratory Irritation
May cause respiratory

irritation.[16]

P271: Use only outdoors or in

a well-ventilated area.[7]

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[7]

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

[7]
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First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[17][18]

Skin Contact: Take off contaminated clothing immediately and wash the skin with plenty of

water.[16][17]

Eye Contact: Rinse with pure water for at least 15 minutes.[16][17]

Ingestion: Rinse mouth with water. Call a POISON CENTER or doctor if you feel unwell.[7]

[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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